Cas no 2228300-38-5 (1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol)

• Product Name: 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol
• CAS No: 2228300-38-5
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5953515
• PubChem ID: 165610932
• Update Time: 2025-10-28

1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol
• EN300-1735191
• 2228300-38-5
• 1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}propan-2-ol

• Inchi： 1S/C9H16N2OS/c1-7(12)4-9-10-5-8(13-9)6-11(2)3/h5,7,12H,4,6H2,1-3H3
• InChI Key： HTMWZDFHOPBKIS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CC(C)O)CN(C)C

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol

1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol (CAS No. 2228300-38-5)

1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol, also known by its CAS number 2228300-38-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is a common motif in many bioactive compounds.

The structure of this compound includes a dimethylamino group attached to the thiazole ring via a methylene bridge. The presence of the dimethylamino group introduces unique electronic and steric properties to the molecule, which can influence its reactivity and interactions with biological systems. Additionally, the propan-2-ol moiety adds hydroxyl functionality, potentially enhancing solubility and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas. For instance, research has shown that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The specific substitution pattern in 1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol may confer it with unique pharmacokinetic properties, making it a promising candidate for further exploration in drug development.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired regioselectivity. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is essential for predicting its binding affinity to biological targets. These studies have also revealed potential sites for further functionalization to enhance its bioactivity.

Moreover, recent advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of this compound. These techniques are instrumental in confirming the molecular structure and ensuring the quality of the synthesized material.

In conclusion, 1-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}propan-2-ol (CAS No. 2228300-38) represents a valuable addition to the library of thiazole derivatives with potential applications in pharmaceutical research. Its unique structural features and promising biological profile warrant further investigation into its therapeutic potential.